Cas no 1822780-60-8 (1-(2-amino-1,3-benzothiazol-4-yl)ethanone)

1-(2-Amino-1,3-benzothiazol-4-yl)ethanone is a benzothiazole derivative with a reactive amino group and acetyl substituent, making it a versatile intermediate in organic synthesis. Its structural features enable applications in pharmaceuticals, agrochemicals, and material science, particularly as a precursor for heterocyclic compounds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its electron-rich benzothiazole core allows for further functionalization, supporting the development of biologically active molecules or optoelectronic materials. The presence of both amino and carbonyl groups offers multiple reaction pathways, including condensation, cyclization, or nucleophilic substitution, enhancing its utility in synthetic chemistry.

1-(2-amino-1,3-benzothiazol-4-yl)ethanone structure

1822780-60-8 structure

Product Name:1-(2-amino-1,3-benzothiazol-4-yl)ethanone

CAS No:1822780-60-8

MF:C₉H₈N₂OS

MW:192.237620353699

CID:5182013

Update Time:2025-08-05

1-(2-amino-1,3-benzothiazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(2-amino-1,3-benzothiazol-4-yl)ethanone
- 1-(2-amino-1,3-benzothiazol-4-yl)ethan-1-one
- Inchi： 1S/C9H8N2OS/c1-5(12)6-3-2-4-7-8(6)11-9(10)13-7/h2-4H,1H3,(H2,10,11)
- InChI Key： BZHCBYYYUJJSGG-UHFFFAOYSA-N
- SMILES： C(=O)(C1=C2C(=CC=C1)SC(N)=N2)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1

1-(2-amino-1,3-benzothiazol-4-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM512170-1g	1-(2-Aminobenzo[d]thiazol-4-yl)ethanone	1822780-60-8	96%	1g	$248	2023-03-10

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Additional information on 1-(2-amino-1,3-benzothiazol-4-yl)ethanone

Comprehensive Overview of 1-(2-amino-1,3-benzothiazol-4-yl)ethanone (CAS No. 1822780-60-8)

1-(2-amino-1,3-benzothiazol-4-yl)ethanone (CAS No. 1822780-60-8) is a specialized organic compound belonging to the benzothiazole family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its unique chemical properties, such as its heterocyclic structure and amino-functional group, which make it a versatile intermediate for synthesizing more complex molecules.

The benzothiazole core of 1-(2-amino-1,3-benzothiazol-4-yl)ethanone is particularly noteworthy. Benzothiazoles are known for their broad biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in searches for "benzothiazole derivatives in drug discovery" and "CAS 1822780-60-8 applications." The compound's acetyl group further enhances its reactivity, making it a valuable building block in organic synthesis.

In the context of current trends, 1-(2-amino-1,3-benzothiazol-4-yl)ethanone aligns with the growing demand for sustainable chemistry and green synthesis. Many users are searching for "eco-friendly synthesis of benzothiazoles" or "biodegradable intermediates," highlighting the need for environmentally responsible chemical processes. This compound's potential to be synthesized using greener methodologies positions it as a candidate for future innovations in this space.

Another area of interest is the compound's role in material science. With the rise of "organic electronic materials" and "small molecule semiconductors" as popular search terms, researchers are investigating how 1-(2-amino-1,3-benzothiazol-4-yl)ethanone can contribute to the development of advanced materials. Its conjugated system and electron-rich nitrogen atoms make it a promising candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

From a pharmaceutical perspective, the compound's 2-amino-1,3-benzothiazole moiety is a key structural feature found in several bioactive molecules. Searches for "benzothiazole-based drugs" and "CAS 1822780-60-8 in medicinal chemistry" reflect the ongoing exploration of its therapeutic potential. Preliminary studies suggest that derivatives of this compound may exhibit activity against various biological targets, though further research is needed to validate these claims.

Quality control and analytical methods for 1-(2-amino-1,3-benzothiazol-4-yl)ethanone are also topics of interest. Analytical chemists frequently search for "HPLC analysis of benzothiazoles" or "spectroscopic characterization of CAS 1822780-60-8." Advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to ensure the purity and identity of this compound.

In summary, 1-(2-amino-1,3-benzothiazol-4-yl)ethanone (CAS No. 1822780-60-8) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure, combined with the growing interest in sustainable chemistry and advanced materials, ensures its relevance in contemporary research. As scientific inquiries continue to evolve, this compound is likely to remain a subject of exploration and innovation.